Cas no 1018473-17-0 (tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate
• CAS No: 1018473-17-0
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD20228869
• CID: 5617874
• PubChem ID: 59173508
• Update Time: 2025-07-19

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-chloro-4-pyrimidinyl)-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate

• MDL： MFCD20228869
• Inchi： 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14(4)8-5-7(11)12-6-13-8/h5-6H,1-4H3
• InChI Key： DRABRHVDIZVWKN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1C=C(Cl)N=CN=1)C

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 341.5±27.0 °C(Predicted)
• pka: 1.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 1018473-17-0): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 1018473-17-0) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the synthesis of various pharmaceuticals and agrochemicals. In this article, we will delve into the synthesis, properties, and potential applications of tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate, highlighting recent advancements and research findings.

Synthesis of tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate:

The synthesis of tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate typically involves a multi-step process that begins with the preparation of 6-chloropyrimidin-4-amine. This intermediate is then reacted with tert-butyl chloroformate and methylamine to form the desired carbamate. The reaction conditions, such as temperature, solvent, and catalyst, play a crucial role in achieving high yields and purity. Recent studies have explored various methodologies to optimize the synthesis process, including the use of green solvents and catalysts to enhance sustainability and reduce environmental impact.

Physical and Chemical Properties:

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate is a white crystalline solid with a molecular weight of 259.72 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. Its chemical structure features a tert-butyl group, which provides steric protection and enhances its stability in various chemical reactions.

Biological Activity and Potential Applications:

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate has shown promising biological activity in several areas of pharmaceutical research. One of its key applications is as an intermediate in the synthesis of antiviral agents. Recent studies have demonstrated that compounds derived from this carbamate exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication by targeting specific viral enzymes or pathways.

In addition to antiviral activity, tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate has been investigated for its potential as an anticancer agent. Research has shown that derivatives of this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. These findings suggest that tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate may serve as a valuable lead compound for the development of novel anticancer drugs.

Safety Considerations:

While tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it is recommended to handle the compound in a well-ventilated area to minimize exposure to vapors or dust.

Conclusion:

tert-butyl N-(6-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 1018473-17-0) is a valuable compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, further highlighting its significance in the field of medicinal chemistry.